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Compound of Interest

Compound Name: 4,7-Dimethoxy-1-indanone

Cat. No.: B110822

For researchers, scientists, and drug development professionals handling 4,7-Dimethoxy-1-
indanone, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to facilitate the safe management of this
chemical waste.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to be aware of the potential hazards
associated with 4,7-Dimethoxy-1-indanone and to take appropriate safety precautions.
Although a specific Safety Data Sheet (SDS) for 4,7-Dimethoxy-1-indanone is not readily
available, data from its structural isomer, 5,6-Dimethoxy-1-indanone, indicates that the
substance is harmful if swallowed, in contact with skin, or if inhaled.[1][2] Therefore, the
following personal protective equipment (PPE) is mandatory when handling this compound:

Personal Protective Equipment (PPE) Specification

Eye Protection Chemical safety goggles

Hand Protection Nitrile rubber gloves

Respiratory Protection Type N95 (US) or equivalent respirator
Body Protection Laboratory coat
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Disposal Procedure

The recommended disposal route for 4,7-Dimethoxy-1-indanone is through an approved
hazardous waste disposal plant.[1] Do not dispose of this chemical down the drain or in regular
trash. The following step-by-step process outlines the operational plan for its disposal:

Step 1: Waste Identification and Segregation

o All waste containing 4,7-Dimethoxy-1-indanone, including contaminated labware and PPE,
should be considered hazardous waste.

o Segregate solid waste from liquid waste.
e Do not mix 4,7-Dimethoxy-1-indanone waste with other incompatible chemicals.
Step 2: Waste Collection and Labeling

e Collect solid 4,7-Dimethoxy-1-indanone waste in a dedicated, properly sealed, and
compatible container. The original container is often a good choice.

e The container must be clearly labeled as "Hazardous Waste" and should include the full
chemical name: "4,7-Dimethoxy-1-indanone,” its CAS number (52428-09-8), and the
approximate quantity.

Step 3: Storage

» Store the hazardous waste container in a designated, well-ventilated, and secure area away
from general laboratory traffic.

e Ensure the storage area is cool and dry.
Step 4: Arrange for Pickup

» Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal company to schedule a pickup.

» Follow their specific procedures for waste handover.
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Chemical and Physical Properties

A summary of the key quantitative data for 4,7-Dimethoxy-1-indanone is provided in the table
below for easy reference.[3][4][5]

Property Value

CAS Number 52428-09-8
Molecular Formula C11H1203
Molecular Weight 192.21 g/mol
Melting Point 122-125 °C
Appearance Solid

Disposal Workflow

The logical relationship of the disposal procedure is illustrated in the following diagram:
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Disposal Workflow for 4,7-Dimethoxy-1-indanone

In-Lab Procedures

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

l

Step 2: Segregate Waste
(Solid vs. Liquid, Incompatible Chemicals)

'

Step 3: Collect in a Labeled Container
('Hazardous Waste', Chemical Name, CAS#)

'

Step 4: Secure Storage
(Designated, Ventilated Area)

I
IHandover

External Disposal

Step 5: Contact EHS or
Certified Waste Disposal Company

'

Step 6: Schedule Waste Pickup

Step 7: Final Disposal at an

Approved Hazardous Waste Facility

Click to download full resolution via product page

Caption: Disposal workflow for 4,7-Dimethoxy-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. tcichemicals.com [tcichemicals.com]

2. fishersci.co.uk [fishersci.co.uk]

e 3. usbio.net [usbio.net]

e 4. scbt.com [scbt.com]

» 5. pharmaffiliates.com [pharmaffiliates.com]

« To cite this document: BenchChem. [Proper Disposal of 4,7-Dimethoxy-1-indanone: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110822#4-7-dimethoxy-1-indanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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